Cas no 64890-06-8 (7-Nitro-2-phenyl-1h-indole)

• Product Name: 7-Nitro-2-phenyl-1h-indole
• CAS No: 64890-06-8
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD18449942
• CID: 1683128
• PubChem ID: 12348886
• Update Time: 2025-05-23

7-Nitro-2-phenyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-nitro-2-phenyl-
• 7-nitro-2-phenyl-1H-indole
• SB38123
• DTXSID10493121
• DA-17904
• CS-0341749
• 64890-06-8
• MFCD18449942
• 7-Nitro-2-phenyl-1h-indole

• MDL： MFCD18449942
• Inchi： 1S/C14H10N2O2/c17-16(18)13-8-4-7-11-9-12(15-14(11)13)10-5-2-1-3-6-10/h1-9,15H
• InChI Key： ZQFKMEVQELHDEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C=C(C3C=CC=CC=3)NC=21)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 7-Nitro-2-phenyl-1h-indole

7-Nitro-2-phenyl-1H-indole: A Comprehensive Overview

7-Nitro-2-phenyl-1H-indole (CAS No. 64890-06-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The 7-nitro substituent and the 2-phenyl group play pivotal roles in determining its unique chemical properties and biological activity.

The synthesis of 7-nitro-2-phenyl-1H-indole involves a series of well-established organic reactions, including nitration, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the indole ring system, thereby reducing reaction times and minimizing byproducts.

One of the most intriguing aspects of 7-nitro-2-phenyl-1H-indole is its potential as a building block for drug discovery. The nitro group at the 7-position imparts strong electron-withdrawing effects, which can enhance the compound's reactivity in various biochemical pathways. This makes it an attractive candidate for designing molecules with anti-inflammatory, anticancer, or neuroprotective properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain types of cancer cells by modulating key signaling pathways such as MAPK and PI3K/AKT.

In addition to its pharmacological applications, 7-nitro-2-phenyl-1H-indole has found utility in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics, such as in the development of semiconducting polymers or light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer frameworks can significantly improve charge transport properties, paving the way for next-generation electronic devices.

The spectroscopic properties of 7-nitro-2-phenyl-1H-indole have also been extensively studied. UV-vis spectroscopy reveals strong absorption bands in the visible region, which are attributed to the extended conjugation within the molecule. Fluorescence studies have shown that this compound exhibits bright emission under certain conditions, making it a potential candidate for fluorescent sensing applications. Recent work has focused on tuning its emission properties by modifying substituents on the indole ring, leading to novel sensors for metal ions or biothiols.

Safety considerations are paramount when handling 7-nitro-2 phenyl 1H indole (CAS No. 64890 06 8). Although it is not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Gloves, lab coats, and goggles are recommended when working with this compound to ensure laboratory safety.